2-({3-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzamide

• IUPAC Name: 2-[[3-[benzenesulfonyl(methyl)amino]benzoyl]amino]benzamide
• InChI: InChI=1S/C21H19N3O4S/c1-24(29(27,28)17-10-3-2-4-11-17)16-9-7-8-15(14-16)21(26)23-19-13-6-5-12-18(19)20(22)25/h2-14H,1H3,(H2,22,25)(H,23,26)
• InChI Key: IEVKYJQSHMLCQO-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)N)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H19N3O4S
• Molecular Weight: 409.5 g/mol

Description

2-({3-[methyl(phenylsulfonyl)amino]benzoyl}amino)benzamide, commonly known as MSAB, is a small molecule inhibitor that has shown promising results in cancer research. This compound has been found to inhibit the activity of a protein called NUDT5, which is involved in the regulation of gene expression.

Mechanism of Action

NUDT5 is a hydrolase enzyme that cleaves the pyrophosphate bond in nucleoside diphosphate derivatives. This activity is essential for the maintenance of cellular homeostasis, and its dysregulation can lead to cancer. MSAB inhibits the activity of NUDT5 by binding to its active site, thereby preventing the cleavage of the pyrophosphate bond. This inhibition leads to the accumulation of nucleoside diphosphate derivatives, which in turn leads to the inhibition of cancer cell growth and proliferation.
Biochemical and physiological effects:
MSAB has been shown to have anti-cancer effects in various cancer cell lines, including breast, lung, and prostate cancer. Its inhibition of NUDT5 leads to the accumulation of nucleoside diphosphate derivatives, which in turn leads to the inhibition of cancer cell growth and proliferation. MSAB has also been found to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using MSAB in lab experiments is its potency as an inhibitor of NUDT5. This allows for the efficient inhibition of this protein and the study of its effects on cancer cells. However, one limitation of using MSAB is its specificity for NUDT5. This compound may also inhibit other hydrolase enzymes, leading to off-target effects.

Future Directions

There are several future directions for the study of MSAB. One direction is the optimization of its structure to improve its specificity for NUDT5 and reduce off-target effects. Another direction is the study of its effects on cancer cells in vivo, which will provide more information on its potential as a cancer therapeutic. Additionally, the study of MSAB in combination with other cancer therapeutics may provide synergistic effects and improve its efficacy.

Scientific Research Applications

MSAB has been found to be a potent inhibitor of NUDT5, which is involved in the regulation of gene expression. This protein plays a critical role in cancer cell growth and proliferation, and its inhibition has been shown to have anti-cancer effects. MSAB has been tested in various cancer cell lines and has shown promising results in inhibiting cancer cell growth.